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Compound of Interest

Compound Name: 2,5-Dibromothiophene

Cat. No.: B018171 Get Quote

2,5-Dibromothiophene: A Core Building Block
for Advanced Materials
An In-depth Technical Guide for Researchers and Scientists

2,5-Dibromothiophene is a pivotal organosulfur compound that serves as a fundamental

building block in the synthesis of a wide array of functional organic materials.[1] Its thiophene

core, combined with the reactivity of the two bromine atoms, makes it an essential precursor for

the creation of conjugated polymers and small molecules.[1] These materials are at the

forefront of innovations in organic electronics, with applications including organic light-emitting

diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).[1]

[2] This guide provides a comprehensive overview of the fundamental properties, synthesis,

and polymerization of 2,5-dibromothiophene, tailored for professionals in materials science

and drug development.

Core Physicochemical Properties
2,5-Dibromothiophene is a colorless to pale yellow liquid at room temperature.[3] Its key

physical and chemical properties are summarized below, providing essential data for

experimental design and material handling.
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Property Value

Molecular Formula C₄H₂Br₂S[4]

Molecular Weight 241.93 g/mol [4][5]

CAS Number 3141-27-3[5]

Appearance Colorless to pale yellow liquid[3]

Melting Point -6 °C[6][7]

Boiling Point 210.3 - 211 °C[6][7]

Density 2.147 - 2.148 g/mL at 21-25 °C[6][7]

Refractive Index 1.627 - 1.638[6][8]

Water Solubility Practically insoluble[1][6][7]

Solubility in Organic Solvents
Soluble in ethanol, ether, acetone, chloroform,

methanol[1][7][8]

Flash Point 99 - 99.4 °C[6][7]

Vapor Pressure 0.06 - 0.292 mmHg at 25 °C[5][7]

Spectroscopic and Analytical Data
Spectroscopic analysis is critical for the identification and characterization of 2,5-
dibromothiophene and its derivatives.

Spectroscopic Data Details

¹H NMR

A singlet is observed for the two equivalent

protons on the thiophene ring. In CDCl₃, the

chemical shift is approximately δ 6.826 ppm. In

TMS, it is approximately δ 6.707 ppm.[9]

Spectra Availability

NMR, FTIR, Raman, UV-Vis, and Mass Spectra

(GC) are available in public databases for

reference.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/108472
https://www.sigmaaldrich.com/HK/zh/product/aldrich/108472
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromothiophene
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromothiophene
https://www.guidechem.com/encyclopedia/2-5-dibromothiophene-dic11416.html
https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://www.chembk.com/en/chem/2,5-Dibromothiophene
https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://www.chembk.com/en/chem/2,5-Dibromothiophene
https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://www.chembk.com/en/chem/2,5-Dibromothiophene
https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1694455_EN.htm
https://www.nbinno.com/article/other-organic-chemicals/synthesis-applications-2-5-dibromothiophene-comprehensive-un
https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://www.chembk.com/en/chem/2,5-Dibromothiophene
https://www.nbinno.com/article/other-organic-chemicals/synthesis-applications-2-5-dibromothiophene-comprehensive-un
https://www.chembk.com/en/chem/2,5-Dibromothiophene
https://m.chemicalbook.com/ProductChemicalPropertiesCB1694455_EN.htm
https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://www.chembk.com/en/chem/2,5-Dibromothiophene
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromothiophene
https://www.chembk.com/en/chem/2,5-Dibromothiophene
https://www.benchchem.com/product/b018171?utm_src=pdf-body
https://www.benchchem.com/product/b018171?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_3141-27-3_1HNMR.htm
https://spectrabase.com/compound/IC2mqthJLXc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity for Materials Synthesis
The utility of 2,5-dibromothiophene in materials science stems from the high reactivity of the

C-Br bonds at the 2 and 5 positions of the thiophene ring. These positions are susceptible to

various cross-coupling reactions, which are fundamental to the synthesis of conjugated

polymers.[1] This allows for the precise construction of polymer backbones with extended π-

conjugation, a key requirement for efficient charge transport in organic electronic devices.[11]

[12]

The workflow for utilizing 2,5-dibromothiophene in organic electronics is visualized below.
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Logical workflow for 2,5-dibromothiophene in organic electronics.

Experimental Protocols
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Detailed methodologies are crucial for reproducible research. The following sections outline the

synthesis of 2,5-dibromothiophene and its subsequent polymerization.

The synthesis of 2,5-dibromothiophene is typically achieved through the direct bromination of

thiophene.[1]

Thiophene

Electrophilic
Substitution

Brominating Agent
(e.g., Br₂, NBS)

2,5-Dibromothiophene

Click to download full resolution via product page

Synthesis pathway for 2,5-dibromothiophene.

Protocol: Direct Bromination of Thiophene[1][13]

Reaction Setup: In a suitable reaction vessel, dissolve thiophene in a 1:1 (v/v) mixture of

acetic acid and chloroform.[3]

Addition of Brominating Agent: Slowly add a brominating agent, such as N-bromosuccinimide

(NBS) or elemental bromine (Br₂), to the solution under controlled temperature conditions.[1]

For instance, N-bromosuccinimide (2.06 equivalents) can be added to a solution of

thiophene (1 equivalent).[3]

Reaction: Reflux the mixture for a specified period, typically around 15 minutes to several

hours, to allow the electrophilic substitution to proceed.[3][13]

Work-up: After cooling to room temperature, quench the reaction by adding water. Extract the

organic layer using a suitable solvent like chloroform.[3][6]
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Purification: Wash the combined organic phases with dilute acid and brine, then dry over an

anhydrous salt such as sodium sulfate.[6] The crude product is then purified, commonly by

distillation or silica gel column chromatography, to yield pure 2,5-dibromothiophene.[6][13]

The Grignard Metathesis (GRIM) polymerization is a widely used, efficient method for

synthesizing regioregular, head-to-tail coupled poly(3-alkylthiophenes) from 2,5-dibromo-3-

alkylthiophene monomers.[14][15][16] This method offers excellent control over polymer

molecular weight and structure.[15]
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(e.g., tBuMgCl)

Active Monomer
(Regioisomeric Mixture)

Chain-Growth
Polymerization

Ni(dppp)Cl₂
Catalyst

Regioregular
Poly(3-alkylthiophene)

Quench
(e.g., HCl)

Purification
(Precipitation,

Soxhlet)

Click to download full resolution via product page

Workflow for Grignard Metathesis (GRIM) Polymerization.

Protocol: Synthesis of Poly(3-alkylthiophene) via GRIM[17]

Monomer Preparation: In a dry, nitrogen-purged three-neck flask, dissolve the 2,5-dibromo-3-

alkylthiophene monomer in anhydrous tetrahydrofuran (THF).

Grignard Metathesis: Add one equivalent of an alkyl or vinyl Grignard reagent (e.g., tert-

butylmagnesium chloride) dropwise via syringe. Stir the mixture at room temperature for

approximately 2 hours to facilitate the magnesium-bromine exchange, forming the active

monomer species.[17] This results in a mixture of regioisomers.[14]

Polymerization: Add a catalytic amount of a nickel catalyst, such as Ni(dppp)Cl₂ (1,3-

bis(diphenylphosphino)propane)nickel(II) chloride, to the reaction mixture in one portion.[14]

[17] Allow the polymerization to proceed for a designated time (e.g., 10 minutes to 3 hours)

at a controlled temperature (e.g., room temperature to 60 °C).[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://www.benchchem.com/product/b018171?utm_src=pdf-body
https://www.echemi.com/products/pd1806011014-2-5-dibromothiophene.html
https://www.prepchem.com/synthesis-of-2-5-dibromothiophen/
https://pubs.acs.org/doi/10.1021/ma001677%2B
https://files01.core.ac.uk/download/pdf/204948883.pdf
http://www.chem.cmu.edu/groups/mccullough/publication/PDF%20files/2005-1-mci.pdf
https://files01.core.ac.uk/download/pdf/204948883.pdf
https://www.benchchem.com/product/b018171?utm_src=pdf-body-img
http://www.chem.cmu.edu/groups/mccullough/publication/PDF%20files/jeffries-el%20macro%2005%2010346.pdf
http://www.chem.cmu.edu/groups/mccullough/publication/PDF%20files/jeffries-el%20macro%2005%2010346.pdf
https://pubs.acs.org/doi/10.1021/ma001677%2B
https://pubs.acs.org/doi/10.1021/ma001677%2B
http://www.chem.cmu.edu/groups/mccullough/publication/PDF%20files/jeffries-el%20macro%2005%2010346.pdf
http://www.chem.cmu.edu/groups/mccullough/publication/PDF%20files/jeffries-el%20macro%2005%2010346.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching: Terminate the polymerization by adding an acidic solution, such as 5 M aqueous

HCl.

Purification: Precipitate the polymer by pouring the reaction solution into a non-solvent like

methanol or a methanol/water mixture. Collect the solid polymer via filtration. Further purify

the polymer using Soxhlet extraction with a series of solvents (e.g., methanol, acetone,

hexane) to remove impurities and low molecular weight oligomers, and finally recover the

pure polymer with a good solvent like chloroform.

The synthesized polythiophenes are typically characterized using a suite of analytical

techniques to determine their structural, thermal, and electronic properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the polymer structure

and determine the degree of regioregularity (head-to-tail coupling).[15][18]

Gel Permeation Chromatography (GPC): Employed to determine the molecular weight (Mn,

Mw) and polydispersity index (PDI) of the polymer.[17]

UV-Visible (UV-Vis) Spectroscopy: Provides information on the electronic structure and

effective conjugation length of the polymer in solution or as a thin film.[19][20]

Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify characteristic vibrational

modes of the polymer and confirm its chemical composition.[19][21]

Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) are used to assess the thermal stability and phase transitions of the

polymer.[19][20]

Safety and Handling
2,5-Dibromothiophene is a hazardous substance and must be handled with appropriate safety

precautions.

Hazards: It is classified as causing skin and serious eye irritation, and may cause respiratory

irritation.[5][22][23] Some sources also indicate it can be fatal if swallowed.[5][24]
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Handling: Always handle in a well-ventilated area or fume hood.[22] Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and protective clothing.[22][23] Avoid inhalation of vapors and direct contact with skin and

eyes.[22]

Storage: Store in a cool, dry, and dark place in a tightly sealed container.[8][25]

Recommended storage temperatures are often between 0-6 °C.[3][6] It should be stored

away from incompatible materials such as strong oxidizing agents.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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